Cas no 56470-70-3 (2-(propan-2-yl)cycloheptan-1-ol)

56470-70-3 structure
Product Name:2-(propan-2-yl)cycloheptan-1-ol
CAS No:56470-70-3
Molecular Formula:C10H20O
Molecular Weight:156.265203475952
MDL:MFCD16818386
CID:5248575
PubChem ID:19708212
2-(propan-2-yl)cycloheptan-1-ol Properties
Names and Identifiers
-
- Cycloheptanol, 2-(1-methylethyl)-
- 2-Isopropylcycloheptan-1-ol
- 2-(propan-2-yl)cycloheptan-1-ol
-
- MDL: MFCD16818386
- InChIKey: MFAXEGLRLFBDBJ-UHFFFAOYSA-N
- Inchi: 1S/C10H20O/c1-8(2)9-6-4-3-5-7-10(9)11/h8-11H,3-7H2,1-2H3
- SMILES: C1(O)CCCCCC1C(C)C
Computed Properties
- Exact Mass: 156.151415257g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 1
- Monoisotopic Mass: 156.151415257g/mol
- Heavy Atom Count: 11
- Complexity: 109
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2Ų
2-(propan-2-yl)cycloheptan-1-ol Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-252630-0.05g |
2-(propan-2-yl)cycloheptan-1-ol |
56470-70-3 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1424897-50mg |
2-Isopropylcycloheptan-1-ol |
56470-70-3 | 98% | 50mg |
¥17463.00 | 2024-05-08 |
2-(propan-2-yl)cycloheptan-1-ol Related Literature
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Xiaohu Zhang,Dongliang Tang,Li Zhou,Jiao Jiao,Danqi Feng,Gaofeng Liang,Yongcai Guo Nanoscale, 2019,11, 20238-20244
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Suman Ray,Asim Bhaumik,Arghya Dutta,Chhanda Mukhopadhyay Catal. Sci. Technol., 2013,3, 1267-1277
-
Jin-Qiang Hou,Wei Long RSC Adv., 2018,8, 20222-20227
-
Hong Huang,Yang Tian Chem. Commun., 2018,54, 12198-12201
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7. Reviews
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Zhiqiang Zhu,Hao Li,Jing Liang,Zhanliang Tao,Jun Chen Chem. Commun., 2015,51, 1446-1448
-
Shengbiao Wan,Kin-Fai Chan,Pui-Kin So,Tak-hang Chan,Kwok-yin Wong,Jiang Tao Chem. Commun., 2015,51, 9543-9546
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